Ethyl 5-[[(E)-3-methylsulfonylprop-2-enyl]carbamoyl]-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 5-[[(E)-3-methylsulfonylprop-2-enyl]carbamoyl]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H14N2O6S/c1-3-18-11(15)8-7-9(19-13-8)10(14)12-5-4-6-20(2,16)17/h4,6-7H,3,5H2,1-2H3,(H,12,14)/b6-4+
• InChI Key: FAORXGNFPKHDQP-GQCTYLIASA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C(=O)NCC=CS(=O)(=O)C
• Isomeric SMILES: CCOC(=O)C1=NOC(=C1)C(=O)NC/C=C/S(=O)(=O)C
• Molecular Formula: C11H14N2O6S
• Molecular Weight: 302.31 g/mol

Description

The compound is an ester of carbamic acid, which is an organic compound with the formula NH2COOH. Carbamates are a category of organic compounds that are formally derived from carbamic acid. They are used in a variety of applications, including as insecticides and in the production of polymers.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a carbamate group (R2NCO2R’) and an oxazole ring (a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom).

Chemical Reactions Analysis

Carbamates can undergo a variety of chemical reactions. For example, they can be hydrolyzed to produce alcohols and isocyanates. They can also participate in the Suzuki–Miyaura coupling reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Carbamates generally have good stability and are well-known.

Mechanism of Action

The mechanism of action of carbamates typically involves the inhibition of acetylcholinesterase, an enzyme that is essential for nerve function in insects, but this may not apply to this specific compound.

Safety and Hazards

Carbamates, depending on their structure, can have varying levels of toxicity. Some carbamates are used as insecticides and can be harmful or fatal if swallowed or absorbed through the skin.

Future Directions

The future directions for research on this compound would depend on its specific properties and potential applications. Carbamates have been studied for their potential use in a variety of fields, including medicine and agriculture.